Cas no 92117-94-7 (4'-Methoxypuerarin)

• Product Name: 4'-Methoxypuerarin
• CAS No: 92117-94-7
• MF: C₂₂H₂₂O₉
• MW: 430.404687404633
• CID: 806643
• PubChem ID: 5319486
• Update Time: 2024-10-26

4'-Methoxypuerarin Chemical and Physical Properties

Names and Identifiers

• 4'-O-Methylpuerarin
• 4H-1-Benzopyran-4-one,8-b-D-glucopyranosyl-7-hydroxy-3-(4-methoxyphenyl)-
• 4'-O-METHYLPUERARIN4'-METHOXYPUERARIN
• 7-hydroxy-3-(4-methoxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
• 7-Hydroxy-3-(4-methoxyphenyl)-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
• A860153
• 7-hydroxy-3-(4-methoxyphenyl)-8-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-4H-chromen-4-one
• 8-β-D-Glucopyranosyl-7-hydroxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4-one (ACI)
• D
• 4′-Methoxypuerarin
• 4′-O-Methylpuerarin
• 4'-Methoxypuerarin
• Puerarin 4'-methyl ether
• DTXCID70161359
• DTXSID20238868
• 8-beta-D-Glucopyranosyl-7-hydroxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• DA-60363
• 4H-1-Benzopyran-4-one, 8-beta-D-glucopyranosyl-7-hydroxy-3-(4-methoxyphenyl)-
• F17691
• AKOS016013370
• CS-0018299
• HY-N1979
• PD125612
• 92117-94-7
• MS-27641

• MDL： MFCD26940268
• Inchi： 1S/C22H22O9/c1-29-11-4-2-10(3-5-11)13-9-30-21-12(17(13)25)6-7-14(24)16(21)22-20(28)19(27)18(26)15(8-23)31-22/h2-7,9,15,18-20,22-24,26-28H,8H2,1H3/t15-,18-,19+,20-,22+/m1/s1
• InChI Key： UWRLUNPRLSNXRR-PGPONNFDSA-N
• SMILES： OC1C=CC2C(C(C3C=CC(OC)=CC=3)=COC=2C=1[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)=O

Computed Properties

• Exact Mass: 430.12600
• Monoisotopic Mass: 430.126382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 430.4
• XLogP3: 0.3
• Topological Polar Surface Area: 146

Experimental Properties

• Color/Form: Powder
• Density: 1.518±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 661.7℃at760mmHg
• Flash Point: 232.1°C
• Refractive Index: 1.675
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 149.82000
• LogP: 0.68910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid C-glycosides
• Isoflavones
• Flavonoids